Cas no 60166-81-6 (2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-
• CAS No: 60166-81-6
• MF: C₆H₆O₃S₂
• MW: 190.240039348602
• CID: 498886
• PubChem ID: 71401086
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-
• 3-methylsulfinylthiophene-2-carboxylic acid

• Inchi： 1S/C6H6O3S2/c1-11(9)4-2-3-10-5(4)6(7)8/h2-3H,1H3,(H,7,8)
• InChI Key： GLLPUEAXLGPHTK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CSC=1C(=O)O)=O

Computed Properties

• Exact Mass: 189.97588
• Monoisotopic Mass: 189.97583640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids